1,3-Thiazol-5-ylmethyl 2-chlorobenzenecarboxylate

• IUPAC Name: 1,3-thiazol-5-ylmethyl 2-chlorobenzoate
• InChI: InChI=1S/C11H8ClNO2S/c12-10-4-2-1-3-9(10)11(14)15-6-8-5-13-7-16-8/h1-5,7H,6H2
• InChI Key: XHKAQVHKZGNIAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC2=CN=CS2)Cl
• Molecular Formula: C11H8ClNO2S
• Molecular Weight: 253.71 g/mol
• Solubility: >38.1 [ug/mL] (The mean of the results at pH 7.4)

Description

“1,3-Thiazol-5-ylmethyl 2-chlorobenzenecarboxylate” is a chemical compound with the CAS Number: 338981-69-4. It has a molecular weight of 254.72. The IUPAC name for this compound is (1H-1lambda3-thiazol-5-yl)methyl 2-chlorobenzoate.

Molecular Structure Analysis

The thiazole ring is a five-membered heterocyclic compound containing three carbon atoms, one sulfur atom, and one nitrogen atom. The ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. Analgesics are medicines that are used to relieve pain. They work by blocking pain signals to the brain or interfering with the brain’s interpretation of the signals.

Anti-inflammatory Activity

. Anti-inflammatory drugs reduce inflammation and swelling. They can be used for conditions such as arthritis, tendonitis, and other musculoskeletal conditions.

Antimicrobial Activity

. Antimicrobial substances kill or inhibit the growth of microorganisms such as bacteria, fungi, or protozoans.

Antifungal Activity

. Antifungal drugs are used to treat fungal infections, which can occur in any part of the body including the skin, hair, and nails.

Antitumor and Cytotoxic Activity

. These compounds can inhibit the growth of tumor cells and can be used in the treatment of various types of cancer.

Future Directions

Thiazole derivatives have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

For instance, some thiazole derivatives have demonstrated potent effects on prostate cancer cells .

Biochemical Pathways

Thiazole derivatives, in general, are known to interact with a variety of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .